2-[3-(1,3-benzodioxol-5-yl)-6-oxopyridazin-1-yl]-N-naphthalen-1-ylacetamide

• IUPAC Name: 2-[3-(1,3-benzodioxol-5-yl)-6-oxopyridazin-1-yl]-N-naphthalen-1-ylacetamide
• InChI: InChI=1S/C23H17N3O4/c27-22(24-19-7-3-5-15-4-1-2-6-17(15)19)13-26-23(28)11-9-18(25-26)16-8-10-20-21(12-16)30-14-29-20/h1-12H,13-14H2,(H,24,27)
• InChI Key: IFBQQNDWANGIMA-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=NN(C(=O)C=C3)CC(=O)NC4=CC=CC5=CC=CC=C54
• Molecular Formula: C23H17N3O4
• Molecular Weight: 399.4 g/mol

Description

2-[3-(1,3-benzodioxol-5-yl)-6-oxopyridazin-1-yl]-N-naphthalen-1-ylacetamide, also known as BPN-15606, is a novel small molecule compound that has been developed as a potential therapeutic agent for the treatment of cognitive impairment and Alzheimer's disease. The compound has been found to have promising preclinical results, and it is currently undergoing further investigation for its potential clinical applications.

Scientific Research Applications

Antiviral and Antibacterial Agents

Research into naphthalene derivatives has shown significant promise in developing antiviral and antibacterial agents. For instance, a series of naphthalene-based compounds demonstrated potent inhibitory activity against HIV-1, highlighting a new lead in antiviral agent development (Hamad et al., 2010). Additionally, derivatives of naphthyridinyl acetamide have been synthesized with significant antibacterial activity, showcasing the potential of naphthalene frameworks in combating bacterial infections (Ramalingam et al., 2019).

Anticancer Research

Compounds containing naphthalene subunits have been evaluated for their anticancer properties. For example, naphthylmethyl benzimidazole derivatives were synthesized and subjected to in vitro anticancer evaluation, revealing some compounds with moderate activity against breast cancer cell lines (Salahuddin et al., 2014). This research suggests that modifications to the naphthalene core could yield promising anticancer agents.

Photochemical and Material Applications

Naphthalene derivatives have also found applications in photochemical studies and materials science. The synthesis of naphthofurans and naphthothiazoles as precursors to photochromic benzochromenes indicates the utility of naphthalene derivatives in developing materials with light-responsive properties (Aiken et al., 2014). Furthermore, conducting polymers derived from pyrrole and naphthalene-based monomers through electropolymerization demonstrate the potential of these compounds in electronic and optoelectronic devices (Sotzing et al., 1996).